Cas no 1984136-54-0 (Methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride)

• Product Name: Methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride
• CAS No: 1984136-54-0
• MF: C₈H₁₂ClNO₃
• MW: 205.638781547546
• MDL: MFCD27756497
• CID: 4710168
• Update Time: 2025-10-17

Methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate hydrochloride
• Methyl 3-amino-7-oxabicyclo[2.2.1]hept-5-ene-2-carboxylate;hydrochloride
• Methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride

• MDL： MFCD27756497
• Inchi： 1S/C8H11NO3.ClH/c1-11-8(10)6-4-2-3-5(12-4)7(6)9;/h2-7H,9H2,1H3;1H
• InChI Key： DPJDDFYZIIJBQY-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC1C(C(=O)OC)C2N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 239
• Topological Polar Surface Area: 61.6

Additional information on Methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride

Methyl 3-Amino-7-Oxabicyclo2.2.1hept-5-ene-2-Carboxylate Hydrochloride (CAS No. 1984136-54-0): An Overview

Methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride (CAS No. 1984136-54-0) is a unique and structurally intricate compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic framework and functional groups, holds potential for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride is notable for its 7-membered ring containing an oxygen atom, which imparts unique physical and chemical properties. The presence of the amino group and the carboxylate ester further enhances its reactivity and functional versatility, making it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted the potential of this compound in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, this compound has also been investigated for its potential as an antiviral agent. A study conducted by a team at the University of California, San Francisco, demonstrated that certain derivatives of methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). This finding opens up new avenues for the development of antiviral drugs that could address unmet medical needs.

The pharmacokinetic properties of methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride have also been studied extensively. Research published in the European Journal of Pharmaceutical Sciences indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy and safety. These properties make it an attractive candidate for further preclinical and clinical evaluation.

In terms of synthetic methods, several approaches have been developed to produce methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride. One notable method involves a multi-step synthesis starting from readily available starting materials such as cyclohexene oxide and methyl acrylate. The process typically includes ring-opening reactions, functional group transformations, and final salt formation to yield the desired product with high purity and yield.

The safety profile of methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride has been evaluated in preclinical studies, which have shown that it is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in humans.

In conclusion, methyl 3-amino-7-oxabicyclo2.2.1hept-5-ene-2-carboxylate hydrochloride (CAS No. 1984136-54-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it a valuable candidate for further investigation and development into novel therapeutic agents.